3-Chloro-1,2-dihydrocyclobutabenzene-1-carboxylic acid

• IUPAC Name: 2-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid
• InChI: InChI=1S/C9H7ClO2/c10-8-3-1-2-5-6(8)4-7(5)9(11)12/h1-3,7H,4H2,(H,11,12)
• InChI Key: HICLKCKBGFUQCW-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C1C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C9H7ClO2
• Molecular Weight: 182.60 g/mol
• CAS RN: 135634-40-1

Description

3-Chloro-1,2-dihydrocyclobutabenzene-1-carboxylic acid (CDCB) is a cyclic compound that has gained attention in the scientific community due to its unique properties and potential applications. CDCB has been studied extensively for its potential use in various fields, including medical research, pharmaceuticals, and materials science. In

Scientific Research Applications

Esterification in Organic Chemistry

Research indicates the relevance of carboxylic acid derivatives, like 3-Chloro-1,2-dihydrocyclobutabenzene-1-carboxylic acid, in esterification processes. A study demonstrated the formation of carboxylic esters when mixtures of carboxylic acids and alcohols were treated with condensing agents under mild conditions, highlighting the importance of these acids in organic synthesis (Takimoto, Inanaga, Katsuki, & Yamaguchi, 1981).

Synthesis of Complex Organic Compounds

The compound's utility is also evident in the synthesis of complex organic structures. For instance, a study described the synthesis of various organometallic macrocycles and polymers using dicarboxylic acids, showcasing the potential role of similar compounds in creating sophisticated chemical structures (Thirumurugan & Natarajan, 2004).

Photocatalysis and Environmental Applications

In the field of environmental chemistry, related carboxylic acids have been investigated for their photocatalytic properties, particularly in water purification processes. A study explored the use of TiO2 suspensions for the oxidation of organic compounds, including carboxylic acids, under UV light, suggesting potential applications in environmental remediation (Matthews, 1990).

Applications in Catalysis

Carboxylic acids are also significant in catalytic processes. Research on various catalysts for the oxidation of organic compounds, including carboxylic acids, has been conducted to enhance chemical reactions' efficiency and selectivity (Maurya, Kumar, Kumar, & Costa Pessoa, 2008).

Synthesis routes and methods

Procedure details

A solution of 3-chloro-1,2-dihydrocyclobutabenzene-1-carbonitrile (196 mmol, 32 g) and potassium hydroxide (978 mmol, 54.9 g) in EtOH (500 ml)/water (100 ml) was stirred at reflux for 2 h. After evaporation of the organic solvent, the aqueous residue was washed with Et2O. The organic layer was extracted with 2N NaOH aq. and combined aqueous layers were acidified with 5 N HCl and extracted with Et2O. The extracts were washed with brine, dried over Na2SO4 and concentrated in vacuo. The residue was washed with heptane/Et2O (5/1) to afford 3-chloro-1,2-dihydrocyclobutabenzene-1-carboxylic acid (85% yield, 30.3 g).